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Compound of Interest

Compound Name: GW549390X

Cat. No.: B1239478

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the handling, storage,
and use of GW549390X, a dual inhibitor of Firefly Luciferase (Fluc) and Vascular Endothelial
Growth Factor Receptor 2 (VEGFR2).

Introduction

GW549390X, with the chemical name N,5-diphenyl-1,3-oxazol-2-amine, is a small molecule
inhibitor with demonstrated activity against both Fluc and VEGFR2.[1] Its ability to target
VEGFRZ2, a key receptor tyrosine kinase involved in angiogenesis, makes it a compound of
interest in cancer research and other angiogenesis-dependent diseases. Understanding its
proper storage, handling, and application is crucial for obtaining reliable and reproducible
experimental results.

Storage and Stability

Proper storage of GW549390X is critical to maintain its chemical integrity and biological
activity. The following table summarizes the recommended storage conditions based on
available data.
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Storage ]
Form Shelf Life Solvent
Temperature
Powder -20°C 2 years
In DMSO 4°C 2 weeks DMSO
In DMSO -80°C 6 months DMSO

Data sourced from DC Chemicals.[1]

Key Recommendations:

two weeks.

Chemical and Physical Properties

Property

For long-term storage, it is recommended to store GW549390X as a powder at -20°C.

For short-term use, a stock solution in DMSO can be prepared and stored at 4°C for up to

For intermediate-term storage of solutions, aliquots in DMSO should be stored at -80°C.

Avoid repeated freeze-thaw cycles of stock solutions to prevent degradation.

Value

CAS Number

135307-33-4

Chemical Name

N,5-diphenyl-1,3-oxazol-2-amine

Molecular Formula C15H12N20
Molecular Weight 236.27 g/mol
Purity >98%
Data sourced from DC Chemicals.[1]
Signaling Pathway
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GW549390X inhibits the kinase activity of VEGFR2. The binding of VEGF to VEGFR2 on the
surface of endothelial cells triggers a downstream signaling cascade that promotes cell
proliferation, migration, and survival, leading to angiogenesis. By inhibiting VEGFR2,
GW549390X can block these processes.
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Caption: Simplified diagram of the VEGFR2 signaling pathway and the inhibitory action of
GW549390X.

Experimental Protocols

The following are general protocols for the preparation of GW549390X stock solutions and a
representative cell-based assay for evaluating its inhibitory activity on VEGFR2 signaling.

Preparation of Stock Solutions

Materials:

e GW549390X powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes

Protocol:

 Briefly centrifuge the vial of GW549390X powder to ensure all the powder is at the bottom.

o To prepare a 10 mM stock solution, add the appropriate volume of DMSO to the vial. For
example, for 1 mg of GW549390X (MW = 236.27 g/mol ), add 423.2 pL of DMSO.

» Vortex thoroughly to ensure the compound is completely dissolved.

 Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid
repeated freeze-thaw cycles.

Store the aliquots as recommended in the storage and stability section.

In Vitro VEGFR2 Inhibition Assay (Western Blot)

This protocol describes a method to assess the inhibitory effect of GW549390X on VEGF-
induced phosphorylation of VEGFR2 in endothelial cells.

Materials:
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e Human Umbilical Vein Endothelial Cells (HUVECS)

» Endothelial Cell Growth Medium

» Recombinant Human VEGF-A

e GW549390X stock solution (in DMSO)

e Phosphate Buffered Saline (PBS)

o Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors
e Primary antibodies: anti-phospho-VEGFR2 (Tyr1175), anti-VEGFR2

o HRP-conjugated secondary antibody

e Chemiluminescent substrate

e Protein electrophoresis and Western blot equipment

Experimental Workflow:
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Caption: A general workflow for assessing VEGFR2 inhibition using Western blotting.
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Protocol:

Cell Culture: Culture HUVECSs in endothelial cell growth medium until they reach 80-90%
confluency.

Serum Starvation: Replace the growth medium with a low-serum medium (e.g., 0.5% FBS)
and incubate for 12-24 hours to reduce basal receptor activation.

Inhibitor Treatment: Pre-treat the starved cells with various concentrations of GW549390X
(e.g., 0.1, 1, 10 pM) or vehicle control (DMSO) for 1-2 hours.

VEGF Stimulation: Stimulate the cells with recombinant human VEGF-A (e.g., 50 ng/mL) for
10-15 minutes.

Cell Lysis: Immediately wash the cells with ice-cold PBS and lyse them with lysis buffer
containing protease and phosphatase inhibitors.

Protein Quantification: Determine the protein concentration of each lysate using a standard
protein assay (e.g., BCA assay).

Western Blot: a. Separate equal amounts of protein from each sample by SDS-PAGE. b.
Transfer the separated proteins to a PVDF or nitrocellulose membrane. c. Block the
membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST). d. Incubate
the membrane with primary antibodies against phospho-VEGFR2 (p-VEGFR2) and total
VEGFR2 overnight at 4°C. e. Wash the membrane and incubate with an appropriate HRP-
conjugated secondary antibody. f. Detect the signal using a chemiluminescent substrate and
an imaging system.

Data Analysis: Quantify the band intensities for p-VEGFR2 and total VEGFR2. Normalize the
p-VEGFR2 signal to the total VEGFR2 signal to determine the extent of inhibition at different
concentrations of GW549390X.

Safety and Handling

o Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses, when handling GW549390X.
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e Handle the compound in a well-ventilated area.
o Refer to the Material Safety Data Sheet (MSDS) for complete safety information.

Disclaimer: This information is intended for research use only and is not for human or
veterinary use. The protocols provided are general guidelines and may require optimization for
specific experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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